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Compound of Interest

Compound Name: Undec-3-en-6-one
CAS No.: 821799-91-1
Cat. No.: B14216805
Get Quote
. J

Chemical Identity and Structural Analysis[1][2]

Undec-3-en-6-one is a linear C11 unsaturated ketone characterized by a carbonyl group at the
C6 position and a double bond at the C3 position.[1] Structurally, it is classified as a ngcontent-
ng-c3932382896=""_nghost-ng-c102404335="" class="inline ng-star-inserted">

-unsaturated ketone (homoconjugated), where the alkene and carbonyl functionalities are
separated by a single methylene bridge (

hybridized carbon at C5).

Nomenclature and Identifiers

¢ |[UPAC Name: Undec-3-en-6-one[1][2]

e Molecular Formula:ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline
ng-star-inserted">

e Molecular Weight: 168.28 g/mol [1]
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e SMILES:CCCCCC(=0)CC=CCC (Note: Stereochemistry at C3 can be E or Z2)

o Key Structural Feature: The "skipped" enone motif (non-conjugated).[1]

Structural Significance

Unlike thermodynamically stable ngcontent-ng-c3932382896=""_nghost-ng-c102404335=""
class="inline ng-star-inserted">

-unsaturated ketones (conjugated), Undec-3-en-6-one possesses a reactive methylene group
at C5 (doubly activated by the adjacent vinyl and carbonyl groups). This makes the molecule a
kinetic product in many synthesis pathways, prone to isomerization into the conjugated Undec-
4-en-6-one under acidic or basic conditions.[1]

Feature Description

C3, C4, C6 (ngcontent-ng-c3932382896=""

_nghost-ng-c102404335="" class="inline ng-

star-inserted">

Hybridization
); C1, C2, C5, C7-C11 (
)
) cis (Z2) and trans (E) isomers exist at the C3=C4
Isomerism
bond.
Lipophilicity High (long alkyl chain C7-C11).[1]

Chemical Synthesis Protocols
Synthesis of ngcontent-ng-c3932382896=""_nghost-ng-c102404335="" class="inline ng-star-

inserted">

-unsaturated ketones requires specific conditions to prevent the migration of the double bond
into conjugation with the carbonyl. Two primary routes are detailed below: Transition Metal
Catalyzed Coupling and Classical Alkylation.

Route A: Ruthenium-Catalyzed Coupling (Trost-Type)
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Recent literature in Chemical Communications highlights the use of Ruthenium catalysts (e.qg.,
ngcontent-ng-c3932382896=""_nghost-ng-c102404335="" class="inline ng-star-inserted">

) to synthesize substituted undecenones. This method allows for mild coupling of allylic
alcohols or similar precursors with ketones, preserving the non-conjugated double bond.[1]

Mechanism: The reaction proceeds via a Ruthenium-hydride species that facilitates the
insertion of the alkene chain without thermodynamic equilibration to the conjugated isomer.[1]

Experimental Protocol (Adapted for Research):

Reagents: 1 equivalent of the allylic precursor, 0.05 eq

, Benzene or Toluene solvent.

e Conditions: Reflux under

atmosphere for 1-4 hours.

o Work-up: Evaporate solvent; purify via flash chromatography on silica gel (Eluent: 5%
EtOAc/Hexane).

* Yield: Typically 40—-60% depending on scale and precursor purity.[1]

Route B: Classical Alkylation (Kinetic Control)

A more traditional approach involves the alkylation of a specific enolate or the reaction of an
organometallic reagent with a nitrile/amide, followed by hydrolysis.[1]

Step-by-Step Workflow:

o Preparation: Generate the enolate of 2-octanone (or relevant fragment) using LDA at -78°C
to ensure kinetic control.

o Alkylation: Add 1-bromo-2-butene (or C4 allylic halide) slowly.

¢ Quench: Quench rapidly with dilute HCI at low temperature to prevent base-catalyzed
isomerization.
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Synthesis Logic Diagram

The following Graphviz diagram illustrates the decision matrix for synthesizing Undec-3-en-6-

one versus its conjugated isomer.

Target: Undec-3-en-6-one
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Caption: Synthesis decision tree highlighting the risk of isomerization in classical base-

catalyzed routes versus transition metal catalysis.

Physical & Chemical Properties[1][2]

The properties of Undec-3-en-6-one are dominated by its chain length and the position of the

unsaturation.[1]

Quantitative Data Table

Value
Property . Notes
(Estimated/Observed)
B ) Extrapolated from Undecan-6-
Boiling Point ~230-240 °C (at 760 mmHgQ)
one and nonenone analogs.[1]
. Typical for C11 unsaturated
Density ~0.84 g/mL
ketones.[1]
. Insoluble in water; Soluble in Highly lipophilic tail (C7-C11).
Solubility

EtOH, DCM, Hexane.[1]

[1]

Refractive Index

ngcontent-ng-c3932382896=""
_nghost-ng-c102404335=""
class="inline ng-star-inserted">

Flash Point

>90 °C

Predicted based on MW.
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Reactivity Profile

 |somerization: In the presence of acid (ngcontent-ng-c3932382896=""_nghost-ng-

€102404335="" class="inline ng-star-inserted">

) or base (

), the C3 double bond migrates to C4 to form the conjugated system (Undec-4-en-6-one).
This reaction is driven by the resonance stabilization energy of the enone system (~3-4
kcal/mol).[1]

e Nucleophilic Addition: The carbonyl at C6 is susceptible to nucleophilic attack (e.g., Grignard
reagents, hydrides).[1] Unlike conjugated enones, Undec-3-en-6-one does not undergo
Michael addition (1,4-addition) directly unless it first isomerizes.[1]

o Oxidation: The alkene at C3 is prone to ozonolysis or epoxidation.[1]

Spectroscopic Characterization

Accurate identification requires distinguishing the ngcontent-ng-c3932382896=

_nghost-ng-
€102404335="" class="inline ng-star-inserted">

-isomer from the

-isomer.

Nuclear Magnetic Resonance (NMR)

Based on data from substituted analogs (e.g., 7-hydroxymethyl-3-undecen-6-one), the
following signals are diagnostic:

« NMR (500 MHz,
):
o ngcontent-ng-c3932382896=""_nghost-ng-c102404335="" class="inline ng-star-inserted">

3.17 ppm (d, J=6.0 Hz): The methylene protons at C5 (

). This is the critical diagnostic peak. In the conjugated isomer, this peak disappears/shifts.

[1]
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o ngcontent-ng-c3932382896=""_nghost-ng-c102404335="" class="inline ng-star-inserted">
5.25-5.50 ppm (m): Vinyl protons at C3 and C4.
o ngcontent-ng-c3932382896=""_nghost-ng-c102404335="" class="inline ng-star-inserted">
2.40 ppm (t): Methylene protons at C7 (alpha to ketone).
o ngcontent-ng-c3932382896=""_nghost-ng-c102404335="" class="inline ng-star-inserted">
0.88 ppm (t): Terminal methyl group.
¢ NMR:

o Carbonyl (C6): ~208-210 ppm (Typical for non-conjugated ketones).[1] Note: Conjugated
enones appear further upfield (~198-200 ppm).[1]

o Alkene (C3, C4): ~125-135 ppm.[1]

Infrared Spectroscopy (IR)

e Carbonyl Stretch (ngcontent-ng-c3932382896=""__nghost-ng-c102404335="" class="inline
ng-star-inserted">

): 1715

o Differentiation: A conjugated enone would show a stretch at ~1670-1685 ngcontent-ng-
€3932382896=""_nghost-ng-c102404335="" class="inline ng-star-inserted">

. The higher frequency here confirms the non-conjugated nature.[1]

o Alkene Stretch (ngcontent-ng-c3932382896=""_nghost-ng-c102404335="" class="inline ng-
star-inserted">

): 1640

(Weak).
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Applications in Research
Fragrance and Flavor Chemistry

Unsaturated ketones with 8—12 carbons are frequently investigated for their olfactory
properties.[1] Undecenones often exhibit "green," "fatty," or "fruity” notes, similar to compounds
found in galbanum oil or melon extracts.[1]

Pheromone Synthesis

Undec-3-en-6-one serves as a structural scaffold for insect pheromones.[1] The C11 chain
length is common in Lepidoptera communication signals.[1] Researchers utilize the non-
conjugated double bond to introduce chirality or further functionalization (e.g., epoxidation) to
match natural stereochemistry.[1]

Pharmaceutical Intermediates

As seen in patent literature (EP1638913A1), ngcontent-ng-c3932382896=""_nghost-ng-
c102404335="" class="inline ng-star-inserted">

-unsaturated ketones are intermediates in the synthesis of heterocycles. Cyclization of Undec-
3-en-6-one can yield substituted furans or pyrroles, which are pharmacophores in anti-
inflammatory drugs.[1]

References

» Royal Society of Chemistry (RSC). Supplementary Information: Synthesis of substituted
undecenones via Ruthenium catalysis. (Data derived from 7-Hydroxymethyl-3-undecen-6-
one characterization). [Link]

o European Patent Office. EP1638913A1: Processes for preparing beta-hydroxy-ketones and
alpha, beta-unsaturated ketones. [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. CASSJ%I3R 17 %1891 _Chemicalbook [chemicalbook.com]
o 2. beta-lonylideneacetaldehyde|CAS 3917-41-7|RUO [benchchem.com]

e To cite this document: BenchChem. [Undec-3-en-6-one: Structural Characterization,
Synthesis, and Chemical Properties[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14216805/docs#undec-3-en-6-one-structural-
characterization-synthesis-and-chemical-properties-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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